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Compound of Interest

Compound Name: 2-Hydroxybenzohydrazide

Cat. No.: B147611 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-Hydroxybenzohydrazide (CAS No. 936-02-7). It is intended for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment.

Adherence to these procedures is critical for minimizing exposure risks and ensuring

operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Hydroxybenzohydrazide is classified as a hazardous chemical. It is known to cause skin

irritation (Category 2), serious eye irritation (Category 2A), and may cause respiratory irritation.

[1] Therefore, the use of appropriate personal protective equipment is mandatory at all times

when handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Standard

Eye Protection

Chemical safety goggles or a

face shield where splashing is

a risk.

Conforms to OSHA 29 CFR

1910.133 or European

Standard EN166.

Hand Protection

Chemical-resistant, impervious

gloves such as nitrile or butyl

rubber.

Compliant with EC Directive

89/686/EEC and the related

standard EN374.

Body Protection Long-sleeved lab coat. Not applicable.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dusts are generated.

Adherence to NIOSH/MSHA or

EN 149 standards.

Quantitative Safety Data
At present, specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) have not been established for 2-
Hydroxybenzohydrazide.[1][2][3] For context, toxicity data for the related compound,

benzohydrazide, is provided below.

Table 2: Toxicity Data for Benzohydrazide (CAS No. 613-94-5)

Route Organism Value

Intraperitoneal LD50 Mouse 122 mg/kg[4]

Subcutaneous LD50 Mouse 122 mg/kg[4]

Operational and Disposal Plans
A systematic approach to handling and disposing of 2-Hydroxybenzohydrazide is crucial to

prevent exposure and contamination. The following step-by-step plans provide clear guidance

for laboratory operations.
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

Conduct all work with 2-Hydroxybenzohydrazide in a well-ventilated area, preferably

within a certified chemical fume hood.

Ensure that a safety shower and an eyewash station are readily accessible and have been

recently tested.

Assemble all necessary PPE as detailed in Table 1.

Have spill control materials, such as absorbent pads and sand, available in the immediate

work area.

Handling:

Carefully weigh the required amount of 2-Hydroxybenzohydrazide on a tared weighing

paper or in a suitable container within the fume hood to minimize dust generation.

When transferring the powder, use a spatula and avoid creating dust clouds.

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Keep the container tightly closed when not in use.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminate all

equipment used.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands and any exposed skin thoroughly with soap and water after handling the

compound.

Disposal Plan: Step-by-Step Waste Management
Waste Collection:
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Collect all waste materials, including contaminated PPE, weighing papers, and disposable

equipment, in a designated and clearly labeled hazardous waste container.

Do not mix 2-Hydroxybenzohydrazide waste with other incompatible waste streams.

Container Management:

Keep the hazardous waste container securely closed when not in use.

Store the waste container in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Disposal Procedure:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of chemical waste.

For empty containers, rinse them three times with a suitable solvent. Collect the rinsate as

hazardous waste. Deface the label on the empty container before disposing of it as regular

solid waste.

Experimental Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for the safe

handling of 2-Hydroxybenzohydrazide, from initial preparation to final disposal.
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Safe Handling Workflow for 2-Hydroxybenzohydrazide
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Caption: Workflow for safe handling of 2-Hydroxybenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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